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(5-Bromo-1,3-dioxo-1,3-dihydro-

Compound Name:
2H-isoindol-2-YL)-acetic acid

CAS No.: 19244-37-2

Cat. No.: B1269612

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This technical guide provides a comprehensive overview of 5-Bromophthalimidoacetic acid
(CAS No. 5238-66-4), a key intermediate in synthetic organic chemistry. This document delves
into its fundamental physicochemical properties, offers a detailed synthesis protocol with
mechanistic insights, outlines robust characterization methods, and explores its current and
potential applications in research and drug development.

Core Compound Identity and Properties

5-Bromophthalimidoacetic acid, systematically named 2-(5-bromo-1,3-dioxoisoindolin-2-
ylacetic acid, is a phthalimide derivative incorporating a bromine atom on the isoindoline ring
and an acetic acid moiety linked to the nitrogen atom. This unique structure imparts specific
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reactivity and functionality, making it a valuable building block in the synthesis of more complex
molecules.

Table 1: Physicochemical Properties of 5-Bromophthalimidoacetic Acid

Property Value Source
CAS Number 5238-66-4 [1][2]
Molecular Formula C10HeBrNO4 [3]
Molecular Weight 284.06 g/mol [3]

(5-Bromo-1,3-dioxo-1,3-
dihydro-isoindol-2-yl)-acetic

Synonyms ) [2]
acid, N-(Carboxymethyl)-4-

bromophthalimide

Synthesis of 5-Bromophthalimidoacetic Acid: A
Step-by-Step Protocol with Mechanistic Rationale

The synthesis of 5-Bromophthalimidoacetic acid is typically achieved through the condensation
of 4-bromophthalic anhydride with glycine. This method provides a straightforward and efficient
route to the desired product.

Experimental Protocol:

Materials:

4-Bromophthalic anhydride

Glycine

Glacial acetic acid

Deionized water

Procedure:
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e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine 4-bromophthalic anhydride (1 equivalent) and glycine (1 equivalent).

e Solvent Addition: Add a sufficient volume of glacial acetic acid to the flask to create a
stirrable slurry. The acetic acid serves as both a solvent and a catalyst for the reaction.

» Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress can be
monitored by Thin Layer Chromatography (TLC). The imide formation is driven by the
removal of a water molecule.

o Work-up: Once the reaction is complete (typically after 2-4 hours), allow the mixture to cool
to room temperature.

» Precipitation: Pour the cooled reaction mixture into a beaker containing ice-cold deionized
water. This will cause the 5-Bromophthalimidoacetic acid to precipitate out of the solution.

« |solation: Collect the solid precipitate by vacuum filtration.

 Purification: Wash the collected solid with cold deionized water to remove any residual acetic
acid and unreacted starting materials. The product can be further purified by recrystallization
from a suitable solvent system, such as an ethanol/water mixture, to yield a crystalline solid.

e Drying: Dry the purified product under vacuum to obtain the final 5-Bromophthalimidoacetic
acid.

Causality and Experimental Choices:

o Choice of Reactants: 4-Bromophthalic anhydride is the logical precursor due to the desired
bromo-substitution at the 5-position of the final phthalimido structure. Glycine provides the N-
acetic acid moiety.

o Glacial Acetic Acid as Solvent and Catalyst: Acetic acid is an effective solvent for both
reactants and facilitates the dehydration step necessary for imide formation. Its acidic nature
protonates the carbonyl oxygen of the anhydride, making it more susceptible to nucleophilic
attack by the amino group of glycine.
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» Reflux Conditions: Heating the reaction to reflux provides the necessary activation energy for
the condensation reaction to proceed at a reasonable rate.

» Precipitation in Water: The product is significantly less soluble in water than the reactants
and the acetic acid solvent, allowing for its efficient isolation by precipitation.

suspend in Glacial Acetic Acid
_________________________ A l
4-Bromophthalic Anhydride +
; Cooling & Precipitation . Recrystallization Y Rectt q A
E @{ e ]—»6/acuum Filtration (EthanolWaten) 5-Bromophthalimidoacetic Acid
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Synthesis Workflow for 5-Bromophthalimidoacetic Acid.

Characterization and Analytical Validation

To ensure the identity and purity of the synthesized 5-Bromophthalimidoacetic acid, a
combination of spectroscopic and analytical techniques should be employed.

Spectroscopic Analysis:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR spectroscopy will confirm the presence of the aromatic protons on the brominated
phthalimide ring and the methylene protons of the acetic acid moiety. The chemical shifts
and coupling patterns will be characteristic of the molecule's structure.

o 13C NMR spectroscopy will show distinct signals for the carbonyl carbons of the imide and
the carboxylic acid, as well as the aromatic and aliphatic carbons.

o Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for

the following functional groups:
o O-H stretch of the carboxylic acid (broad band around 3000 cm™1).

o C=0 stretches of the imide (two distinct bands around 1770 and 1710 cm™1).
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o C=0 stretch of the carboxylic acid (around 1700 cm~1).
o C-N stretch of the imide.

o Aromatic C-H and C=C stretches.

e Mass Spectrometry (MS): Mass spectrometry will determine the molecular weight of the
compound, and the fragmentation pattern can provide further structural confirmation. The
presence of bromine will be indicated by a characteristic isotopic pattern (M and M+2 peaks
of nearly equal intensity).

Purity Assessment:

o High-Performance Liquid Chromatography (HPLC): HPLC is a crucial technique for
assessing the purity of the final product. A reversed-phase column with a suitable mobile
phase (e.g., a gradient of acetonitrile and water with a small amount of acid like
trifluoroacetic acid) can be used to separate the product from any impurities or unreacted
starting materials.

o Melting Point Determination: A sharp and well-defined melting point is a good indicator of the
purity of a crystalline solid.

Applications in Research and Drug Development

5-Bromophthalimidoacetic acid serves as a versatile intermediate in the synthesis of a variety
of biologically active molecules.

Anti-inflammatory Agents:

Recent research has explored the use of 2-(1,3-dioxoisoindolin-2-yl)acetic acid derivatives in
the design and synthesis of novel anti-inflammatory agents.[4] The phthalimide moiety is a
known pharmacophore in several anti-inflammatory drugs. The bromo-substituent and the
acetic acid side chain of 5-Bromophthalimidoacetic acid offer handles for further chemical
modification to develop new metal complexes and other derivatives with potential therapeutic
activity.[4] These compounds have been investigated for their ability to inhibit cyclooxygenase
(COX) enzymes, which are key targets in inflammation.[4]
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Role of 5-Bromophthalimidoacetic Acid in Anti-inflammatory Drug Discovery.

Building Block in Organic Synthesis:
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The phthalimido group is a well-established protecting group for primary amines in organic
synthesis, known as the Gabriel synthesis. While 5-Bromophthalimidoacetic acid itself is not a
direct Gabriel reagent, its derivatives can be employed in multi-step syntheses where the
phthalimide moiety serves this protective role. The bromine atom provides a site for cross-
coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the introduction of various
substituents onto the aromatic ring. The carboxylic acid functional group can be readily
converted into other functionalities such as esters, amides, or acid chlorides, further expanding
its synthetic utility.

Conclusion

5-Bromophthalimidoacetic acid is a valuable and versatile chemical intermediate with
significant potential in synthetic chemistry and drug discovery. This guide has provided a
detailed framework for its synthesis, characterization, and application, emphasizing the
scientific rationale behind the described protocols. As research into novel therapeutics
continues, the utility of well-characterized building blocks like 5-Bromophthalimidoacetic acid
will undoubtedly continue to grow.

References

¢ Buy acetic-acid 64-19-7 at One-Stop Chemical Products Platform. LookChem. [Link]

e 2-[2-(1,3-Dioxoisoindolin-2-yl)acetamido]acetic acid. National Center for Biotechnology
Information. [Link]

o #77 Design, synthesis and characterization of disubstituted metal complex compounds of 2-
(1,3-dioxoisoindolin-2-yl) acetic acid derivatives as anti-inflammatory agents. Journal of
Pharmaceutical Chemistry. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.lookchem.com/cas-64/64-19-7.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3200877/
https://www.jpharmchem.org/abstract/design-synthesis-and-characterization-of-disubstituted-metal-complex-compounds-of-2-13-dioxoisoindolin-2-yl-acetic-aci-81534.html
https://www.benchchem.com/product/b1269612?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

1. (5-BROMO-1,3-DIOX0O-1,3-DIHYDRO-ISOINDOL-2-YL)-ACETIC ACID | 5238-66-4
[m.chemicalbook.com]

e 2. (5-BROMO-1,3-DIOXO-1,3-DIHYDRO-ISOINDOL-2-YL)-ACETIC ACID | 5238-66-4
[amp.chemicalbook.com]

e 3. Page loading... [wap.guidechem.com]
e 4. pubs.vensel.org [pubs.vensel.org]

e To cite this document: BenchChem. [An In-Depth Technical Guide to 5-
Bromophthalimidoacetic Acid: Synthesis, Characterization, and Applications]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1269612/docs#an-
in-depth-technical-guide-to-5-bromophthalimidoacetic-acid-synthesis-characterization-and-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

